molecular formula C10H13ClN2O2 B8427354 Methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride

Methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride

Cat. No.: B8427354
M. Wt: 228.67 g/mol
InChI Key: LAXQSGZITZNHLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C10H13ClN2O2 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13ClN2O2

Molecular Weight

228.67 g/mol

IUPAC Name

methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate;hydrochloride

InChI

InChI=1S/C10H12N2O2.ClH/c1-14-10(13)9-3-2-7-6-11-5-4-8(7)12-9;/h2-3,11H,4-6H2,1H3;1H

InChI Key

LAXQSGZITZNHLX-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=NC2=C(CNCC2)C=C1.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The crude methyl 6-benzyl-5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride (1.20 g, 3.76 mmol) was dissolved in MeOH (100 mL) and thoroughly degassed. Palladium hydroxide (0.185 g, 1.32 mmol) was added to the solution before being purged with H2 gas three times. The reaction was allowed to stir at rt for 13 h under 1 atm of H2 gas. The mixture was then filtered through a pad of Celite and rinsed with EtOH. The filtrate was then concentrated down to yield methyl 5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride (0.97 g, 100%). LC-MS: (FA) ES+ 220; 1H NMR (Methanol-d4, 400 MHz) δ 8.05 (d, J=8.0 Hz, 1H), 7.89 (d, J=8.0 Hz, 1H), 4.52 (s, 2H), 3.98 (s, 3H), 3.66 (t, J=6.5 Hz, 2H), 3.33 (m, 2H).
Name
methyl 6-benzyl-5,6,7,8-tetrahydro-1,6-naphthyridine-2-carboxylate hydrochloride
Quantity
1.2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0.185 g
Type
catalyst
Reaction Step Two

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